Cas no 173485-70-6 (Cyclopenta[f][1]benzopyran-5(3H)-one,4a,7,8,9,9a,9b-hexahydro-8-hydroxy-2-methyl-3-(1E)-1-nonen-1-yl-,(3S,4aR,8R,9aS,9bS)-)

• Product name: Cyclopenta[f][1]benzopyran-5(3H)-one,4a,7,8,9,9a,9b-hexahydro-8-hydroxy-2-methyl-3-(1E)-1-nonen-1-yl-,(3S,4aR,8R,9aS,9bS)-
• CAS No: 173485-70-6
• MF: C₂₂H₃₂O₃
• MW: 344.487687110901
• CID: 176398
• PubChem ID: 6444187

Cyclopenta[f][1]benzopyran-5(3H)-one,4a,7,8,9,9a,9b-hexahydro-8-hydroxy-2-methyl-3-(1E)-1-nonen-1-yl-,(3S,4aR,8R,9aS,9bS)- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[f][1]benzopyran-5(3H)-one,4a,7,8,9,9a,9b-hexahydro-8-hydroxy-2-methyl-3-(1E)-1-nonen-1-yl-,(3S,4aR,8R,9aS,9bS)-
• Cyclopenta[f][1]benzopyran-5(3H)-one,4a,7,8,9,9a,9b-hexahydro-8-hydroxy-2-methyl-3-(1E)-1-none...
• (3S,4aR,8R,9aS,9bS)-8-hydroxy-2-methyl-3-[(1E)-non-1-en-1-yl]-4a,7,8,9,9a,9b-hexahydrocyclopenta[f]chromen-5(3H)-one
• 8-hydroxy-2-methyl-1-[(3E)-non-3-en-1-yl]-4a,7,8,9,9a,9b-hexahydrocyclopenta[f]chromen-5(3H)-one
• Penostatin A
• UNII-JAQ4MH3LR5
• 173485-70-6
• 173655-56-6
• 8-hydroxy-2-methyl-1-[(E)-non-3-enyl]-4a,7,8,9,9a,9b-hexahydro-3H-cyclopenta[f]chromen-5-one
• CYCLOPENTA(F)(1)BENZOPYRAN-5(3H)-ONE, 4A,7,8,9,9A,9B-HEXAHYDRO-8-HYDROXY-2-METHYL-3-(1-NONENYL)-, (3.ALPHA.(E),4A.ALPHA.,8.ALPHA.,9A.ALPHA.,9B.BETA.)-(+)-
• (3S,4AR,8R,9AS,9BS)-4A,7,8,9,9A,9B-HEXAHYDRO-8-HYDROXY-2-METHYL-3-(1E)-1-NONEN-1-YLCYCLOPENTA(F)(1)BENZOPYRAN-5(3H)-ONE
• DTXSID801045467
• (3S,4aR,8R,9aS,9bS)-8-hydroxy-2-methyl-3-[(E)-non-1-enyl]-4a,7,8,9,9a,9b-hexahydro-3H-cyclopenta[f]chromen-5-one
• (+)-PENOSTATIN A
• Q15425287
• CHEBI:217977
• CYCLOPENTA(F)(1)BENZOPYRAN-5(3H)-ONE, 4A,7,8,9,9A,9B-HEXAHYDRO-8-HYDROXY-2-METHYL-3-(1E)-1-NONENYL-, (3S,4AR,8R,9AS,9BS)-
• (3S,4aR,8R,9aS,9bS)-8-hydroxy-2-methyl-3-[(E)-non-1-enyl]-4a,7,8,9,9a,9b-hexahydro-3H-cyclopenta[]chromen-5-one
• CYCLOPENTA(F)(1)BENZOPYRAN-5(3H)-ONE, 4A,7,8,9,9A,9B-HEXAHYDRO-8-HYDROXY-2-METHYL-3-(1E)-1-NONEN-1-YL-, (3S,4AR,8R,9AS,9BS)-

• Inchi： InChI=1S/C22H32O3/c1-3-4-5-6-7-8-9-10-18-15(2)14-25-22-20(24)12-16-11-17(23)13-19(16)21(18)22/h7-8,12,17,19,21-23H,3-6,9-11,13-14H2,1-2H3/b8-7+
• InChI Key： KBCHKCARALURDZ-BQYQJAHWSA-N
• SMILES： CCCCC/C=C/CCC1=C(C)COC2C1C1CC(O)CC1=CC2=O

Computed Properties

• Exact Mass: 344.235145
• Monoisotopic Mass: 344.235145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 8
• Topological Polar Surface Area: 46.5
• Surface Charge: 0
• XLogP3: 3.2

Experimental Properties

• Density: 1.09
• Boiling Point: 509.3°Cat760mmHg
• Flash Point: 173.2°C
• Refractive Index: 1.546

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones